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Compound of Interest

Compound Name: Dimecrotic acid

Cat. No.: B1238152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical characteristics

of the compound identified by CAS number 7706-67-4, known as Dimecrotic acid. The

information presented herein is intended to support research, development, and quality control

activities involving this substance. All quantitative data is summarized for clarity, and detailed

experimental protocols are provided for key physicochemical determinations.

Chemical Identity
CAS Number: 7706-67-4

IUPAC Name: (E)-3-(2,4-dimethoxyphenyl)but-2-enoic acid[1]

Synonyms: Dimecroate, Acido dimecrotico, Acide dimecrotrique[1]

Molecular Formula: C₁₂H₁₄O₄[1][2]

Chemical Class: Cinnamic acid derivative[1]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1238152?utm_src=pdf-interest
https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://www.chembk.com/en/chem/Dimecrotic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/6445007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The known physicochemical properties of Dimecrotic acid are summarized in the table below.

These parameters are crucial for understanding the compound's behavior in various

experimental and physiological settings.

Property Value Reference

Molecular Weight 222.24 g/mol [1][2]

Appearance
Colorless to pale yellow

powder/solid
[2]

Melting Point 149 °C [2]

Boiling Point (Predicted) 381.2 ± 27.0 °C [2]

Density (Predicted) 1.152 ± 0.06 g/cm³ [2]

Flash Point 146.3 °C [2]

Water Solubility

Good solubility in water and

various organic solvents

(qualitative)

[2]

Solubility in Organic Solvents

Slightly soluble in Chloroform

and DMSO (sonication may be

required for DMSO)

[2]

pKa

Data not available in the

reviewed literature. As a

carboxylic acid, it is expected

to be acidic.

LogP (Predicted) 2.4 [1]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of Dimecrotic acid are

outlined below. These protocols are based on standard laboratory practices for organic

compounds.
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The melting point of Dimecrotic acid can be determined using a capillary melting point

apparatus.

Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end),

thermometer.

Procedure:

A small, finely powdered sample of Dimecrotic acid is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 2-3 °C per minute) near the expected

melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range. For a pure substance, this

range is typically narrow.
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Melting Point Determination Workflow
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Caption: Workflow for the determination of the melting point of Dimecrotic acid.

Determination of Boiling Point
As Dimecrotic acid is a solid at room temperature, its boiling point is determined at reduced

pressure to prevent decomposition. The predicted boiling point at atmospheric pressure is high,

suggesting that distillation would require a vacuum.
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Apparatus: Distillation apparatus suitable for vacuum distillation, round-bottom flask,

condenser, receiving flask, vacuum pump, manometer, heating mantle, thermometer.

Procedure:

A sample of Dimecrotic acid is placed in the round-bottom flask.

The apparatus is assembled for vacuum distillation.

The system is evacuated to a specific, stable pressure, which is recorded.

The sample is heated gradually.

The temperature at which the liquid boils and the vapor condenses is recorded, along with

the corresponding pressure.

The observed boiling point can be converted to the boiling point at standard pressure

using a nomograph if required.

Determination of Aqueous Solubility
A quantitative measure of water solubility can be obtained using the shake-flask method.

Apparatus: Erlenmeyer flasks with stoppers, analytical balance, constant temperature shaker

bath, filtration apparatus (e.g., syringe filters), a suitable analytical instrument for

quantification (e.g., UV-Vis spectrophotometer or HPLC).

Procedure:

An excess amount of solid Dimecrotic acid is added to a known volume of deionized

water in an Erlenmeyer flask.

The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) and

agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

The resulting saturated solution is allowed to stand to allow undissolved solid to settle.
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A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.

The concentration of Dimecrotic acid in the filtrate is determined using a calibrated

analytical method (e.g., by measuring its absorbance at a specific wavelength using UV-

Vis spectrophotometry or by HPLC).

The solubility is expressed in units such as mg/mL or mol/L.

Aqueous Solubility Determination Workflow

Start

Mix Excess Dimecrotic Acid
with Water

Equilibrate in Shaker Bath

Filter to get
Saturated Solution

Analyze Concentration
(e.g., HPLC, UV-Vis)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1238152?utm_src=pdf-body
https://www.benchchem.com/product/b1238152?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for determining the aqueous solubility of Dimecrotic acid.

Determination of pKa
The acid dissociation constant (pKa) of Dimecrotic acid, a carboxylic acid, can be determined

by potentiometric titration or spectrophotometric methods.

Apparatus: pH meter with a calibrated electrode, burette, beaker, magnetic stirrer,

standardized solution of a strong base (e.g., 0.1 M NaOH).

Procedure (Potentiometric Titration):

A known amount of Dimecrotic acid is dissolved in a suitable solvent (e.g., a mixture of

water and a co-solvent like ethanol if solubility is limited).

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed.

The standardized NaOH solution is added in small, known increments from the burette.

After each addition, the solution is allowed to equilibrate, and the pH is recorded.

The titration is continued past the equivalence point.

A titration curve of pH versus the volume of NaOH added is plotted. The pKa is the pH at

the half-equivalence point.

Biological Activity and Potential Signaling Pathway
Dimecrotic acid has been used as a choleretic agent, which means it increases the volume of

bile secreted from the liver. The precise molecular mechanism by which Dimecrotic acid
exerts this effect is not well-documented in the available literature. However, its choleretic

activity suggests an interaction with the biological pathways involved in bile acid synthesis and

secretion.

Bile acids are synthesized from cholesterol in hepatocytes through two main pathways: the

classical (or neutral) pathway and the alternative (or acidic) pathway[3][4][5][6][7]. The classical

pathway is initiated by the rate-limiting enzyme cholesterol 7α-hydroxylase (CYP7A1)[3][4][5][6]
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[7]. The synthesized primary bile acids are then conjugated with glycine or taurine before being

secreted into the bile canaliculi by transporters such as the Bile Salt Export Pump (BSEP)[4].

The regulation of bile acid synthesis is a complex process involving nuclear receptors, most

notably the Farnesoid X Receptor (FXR)[4][6]. When bile acid levels are high in hepatocytes,

they bind to and activate FXR, which in turn induces the expression of the Small Heterodimer

Partner (SHP). SHP then inhibits the transcription of the CYP7A1 gene, thus reducing bile acid

synthesis in a negative feedback loop[4].

Choleretic agents can act through various mechanisms, such as increasing the expression or

activity of transporters involved in bile secretion or by modulating the synthesis of bile acids.

The diagram below illustrates the general pathways of bile acid synthesis and its regulation,

which are likely to be influenced by choleretic compounds like Dimecrotic acid. The specific

molecular targets of Dimecrotic acid within this pathway require further investigation.
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Overview of Bile Acid Synthesis and Regulation
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Caption: General pathway of bile acid synthesis and its negative feedback regulation.
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Conclusion
This technical guide has summarized the key physicochemical characteristics of Dimecrotic
acid (CAS 7706-67-4) and provided standardized experimental protocols for their

determination. While some properties like a quantitative water solubility value and pKa require

experimental determination, the provided data serves as a valuable resource for researchers.

The known choleretic activity of Dimecrotic acid suggests its interaction with the bile acid

synthesis and secretion pathways, although the precise molecular mechanism remains an area

for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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